Octachloronapthalene
Octachloronapthalene
Octachloronaphthalene is a pale yellow solid with an aromatic odor. (NTP, 1992)
cis-Myrist-7-enoyl-CoA, also known as octachloronaphthalene, belongs to the class of organic compounds known as chloronaphthalenes. These are aromatic heterocyclic compounds containing a naphthalene moiety substituted at one or more positions by a chlorine atom. cis-Myrist-7-enoyl-CoA exists as a solid and is considered to be practically insoluble (in water) and relatively neutral.
cis-Myrist-7-enoyl-CoA, also known as octachloronaphthalene, belongs to the class of organic compounds known as chloronaphthalenes. These are aromatic heterocyclic compounds containing a naphthalene moiety substituted at one or more positions by a chlorine atom. cis-Myrist-7-enoyl-CoA exists as a solid and is considered to be practically insoluble (in water) and relatively neutral.
Brand Name:
Vulcanchem
CAS No.:
2234-13-1
VCID:
VC0052695
InChI:
InChI=1S/C10Cl8/c11-3-1-2(5(13)9(17)7(3)15)6(14)10(18)8(16)4(1)12
SMILES:
C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=C(C(=C2Cl)Cl)Cl)Cl
Molecular Formula:
C10Cl8
Molecular Weight:
403.7 g/mol
Octachloronapthalene
CAS No.: 2234-13-1
Reference Standards
VCID: VC0052695
Molecular Formula: C10Cl8
Molecular Weight: 403.7 g/mol
| CAS No. | 2234-13-1 |
|---|---|
| Product Name | Octachloronapthalene |
| Molecular Formula | C10Cl8 |
| Molecular Weight | 403.7 g/mol |
| IUPAC Name | 1,2,3,4,5,6,7,8-octachloronaphthalene |
| Standard InChI | InChI=1S/C10Cl8/c11-3-1-2(5(13)9(17)7(3)15)6(14)10(18)8(16)4(1)12 |
| Standard InChIKey | RTNLUFLDZOAXIC-UHFFFAOYSA-N |
| SMILES | C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=C(C(=C2Cl)Cl)Cl)Cl |
| Canonical SMILES | C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=C(C(=C2Cl)Cl)Cl)Cl |
| Boiling Point | 824 °F at 760 mm Hg (NTP, 1992) 440 °C @ 101.3 kPa (760 mm Hg); 246 °C @ 0.067 kPa (0.5 mm Hg) 440 °C 770°F |
| Colorform | Crystals from cyclohexane NEEDLES FROM BENZENE & CARBON TETRACHLORIDE Waxy pale-yellow solid |
| Density | 2 (NTP, 1992) 2.00 g/cu cm @ 25 °C Relative density (water = 1): 2.0 2.00 |
| Melting Point | 387 to 388 °F (NTP, 1992) 197.5 °C 185-197 °C 192 °C 365°F |
| Physical Description | Octachloronaphthalene is a pale yellow solid with an aromatic odor. (NTP, 1992) WAXY YELLOW SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR. Waxy, pale-yellow solid with an aromatic odor. |
| Description | Octachloronaphthalene is a pale yellow solid with an aromatic odor. (NTP, 1992) cis-Myrist-7-enoyl-CoA, also known as octachloronaphthalene, belongs to the class of organic compounds known as chloronaphthalenes. These are aromatic heterocyclic compounds containing a naphthalene moiety substituted at one or more positions by a chlorine atom. cis-Myrist-7-enoyl-CoA exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. |
| Solubility | Insoluble (NTP, 1992) 1.98e-10 M Slightly soluble in alcohol; soluble in benzene and chloroform VERY SOL IN PETROLEUM ETHER In water, 0.08 ug/l @ 22 °C Solubility in water: none Insoluble |
| Synonyms | 1,2,3,4,5,6,7,8-Octachloronaphthalene; Halowax 1051; NSC 243655; Octachloronaphthalene; PCN 75; Perchloronaphthalene; Perna |
| Vapor Density | 13.9 (air=1 at boiling point of octachloronaphthalene) (NTP, 1992) (Relative to Air) 13.9 (Air= 1) |
| Vapor Pressure | less than 1 mm Hg at 68 °F (NTP, 1992) 1.10e-08 mmHg 1.1X10-8 mm Hg @ 25 °C Vapor pressure, kPa at 20 °C: <1 mmHg |
| PubChem Compound | 16692 |
| Last Modified | Nov 11 2021 |
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